Journal Name:Food Biophysics
Journal ISSN:1557-1858
IF:3.34
Journal Website:http://link.springer.com/journal/11483
Year of Origin:2006
Publisher:Springer New York
Number of Articles Per Year:44
Publishing Cycle:Quarterly
OA or Not:Not
Food Biophysics ( IF 3.34 ) Pub Date: 2023-04-20 , DOI:
10.1016/j.apr.2023.101775
Gasoline particulate filters (GPFs) are being used increasingly in gasoline direct-injection engines because they can reduce particle emissions and allow emission regulations to be met. Therefore, understanding the particles' physicochemical properties can help with optimizing the post-processing systems and engine calibration. In this study, particles were collected both pre- and post-GPF using a Dekati® low-pressure impactor and a quartz-fiber filter membrane. High-resolution transmission electron microscopy was used to observe the morphologies of the particles, the fractal dimension was used to quantify the aggregate structure, and an image-processing program developed in MATLAB was used to analyze the nanostructures of the primary particles. Raman spectroscopy was used to study the order degree of the particles’ carbon crystal arrangement, and Fourier transform infrared spectroscopy was used to assess the changes in their surface functional-group content. After the particles were graded according to particle size, it was found that (i) the fractal dimension of all size levels and (ii) the average size of the primary particles were both smaller post-GPF than pre-GPF. Post-GPF, there was a higher proportion of nucleated particles, the particle fringe length was shorter, the tortuosity and separation were both greater, the particles were more disordered, the ratio of C–H to C–O was greater, and the proportion of organic composition of the particles and their oxidation activity were both increased.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.apr.2023.101839
Accurate long-term (6–24 h) prediction of PM2.5 is critical to human health and daily life. While deep learning techniques have been extensively used to forecast PM2.5, prior studies have primarily relied on shallow recurrent neural networks (RNNs), which may accumulate errors and limit the long-term prediction capability of the model. To address this issue, a new hybrid model has been proposed in this study, which combines the Complete Ensemble Empirical Mode Decomposition Adaptive Noise (CEEMDAN) method with a deep Transformer neural network (DeepTransformer) to enhance the accuracy of long-term PM2.5 forecasting. The model includes a new embedding layer that efficiently models historical, meteorological, and discrete-time data. Additionally, to improve the long-term inference capability of DeepTransformer, a non-autoregressive direct multi-step (DMS) prediction strategy is introduced, and a novel DMS decoder replaces the vanilla Transformer decoder. Experiments conducted on two public datasets demonstrate that the novel model achieves excellent prediction performance. Specifically, DeepTransformer achieves R2=0.984 and RMSE=11.61 µg/m3 in 1-hour prediction and R2=0.704 and RMSE=30.78 µg/m3 in 24-hour prediction. Compared to single models, DeepTransformer achieves a 30% decrease in MAE, a 27% decrease in RMSE, and a 59% increase in R2 for the long-term (24-hour) prediction of PM2.5
Food Biophysics ( IF 3.34 ) Pub Date: 2023-05-06 , DOI:
10.1016/j.apr.2023.101785
Hypertension is a common chronic disease, and air pollution is strongly associated with hypertension hospitalization. However, the association between nitrogen dioxide (NO2)1 concentration and hypertension hospitalization has rarely been studied. We collected daily data on hypertension hospitalizations, air pollutants, and meteorology from January 1, 2016 to October 31, 2021. After controlling for the effects of seasonal and long-term trends, weather conditions, weekdays, holidays, and during the novel coronavirus crown epidemic, a generalized additive model with over discrete Poisson regression was used to simulate the association between NO2 concentration and hypertension hospitalizations while quantifying hypertension hospitalizations, hospital stays, and hospital costs attributable to NO2. The results showed that each 10 μg/m3 increase in NO2 concentration was significantly associated with the relative risk (RR) of hypertension admission in Xinxiang, with the greatest effect at lag04 (RR = 1.107; 95% confidence interval, 1.046–1.172). Hypertension hospitalizations attributed to NO2 during the study period accounted for 9.70% (484) of the total hypertension hospitalizations, equivalent to 4202 hospital days and 338.55 thousand United States dollars (USD). Increased NO2 concentration increases the risk of hypertension hospitalization in Xinxiang, which poses a significant health and economic burden to society and patients. The findings of this study provide a basis for developing stricter environmental pollutant standards.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-06-08 , DOI:
10.1016/j.apr.2023.101813
Southeast Asia (SEA) has been suggested as a hotspot of mercury (Hg) emission worldwide but research on atmospheric Hg remains scarce in this region. This study reported monitoring data of total gaseous mercury (TGM) at Ho Chi Minh City (HCMC), a tropical megacity in SEA. TGM was measured over a 6-month period (June–November) in 2022 during two distinct monsoon seasons in HCMC. The average TGM concentration at HCMC was 1.89 ± 0.55 ng m−3 being comparatively lower than other sites in East Asia. For seasonal variation, changes in air mass origins resulted in a nearly 50% more elevated TGM concentration during October–November (2.47 ± 0.56 ng m−3) as compared to June–September (1.71 ± 0.40 ng m−3). Meanwhile, planetary boundary height and anthropogenic activities were responsible for TGM diurnal variation. Both backward trajectory and PSCF analysis revealed East Asian outflow as an important factor contributing to higher TGM levels at the sampling site. This study identified two instances of tropical cyclones affecting HCMC. For the event in July, TGM concentrations decreased due to the increases in atmospheric disturbances and the contribution of marine air masses. On the other hand, for the event in October, the increase in TGM concentration was possibly due to the enhancement export of polluted air mass from continental East Asia, induced by the tropical cyclone. This study provided valuable atmospheric Hg data in SEA, propose further insight into regional Hg understanding and suggest the impact of monsoon influence on local and regional Hg pollution.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-05-18 , DOI:
10.1016/j.apr.2023.101802
In this study, the effects of aerosol-radiation interaction (ARI) and data assimilation (DA) during a haze episode in December 2016 are evaluated by four sets of parallel experiments using the atmospheric chemical model GRAPES_Meso5.1/CUACE. The results show that although the BASE experiment without ARI and DA generally captures the variations of particulate matter (PM) and visibility (VIS), it dramatically underestimates the high PM concentrations and overestimates the low VIS on severe haze days. Moreover, the ARI effect is not significant when the aerosol concentration is relatively low (PM2.5 <150 μgm−3). Assimilation of surface PM2.5 corrects the model chemical initial conditions (ICs) and increases the aerosol concentration in severe haze areas. Focusing on the severe pollution periods, the combined effect of ARI and DA significantly improves forecast accuracy and prolongs this improvement, which reduces the average negative biases of PM2.5 and PM10 by 33% and 35%, and increases the average correlation coefficients by 14% and 12%. Moreover, this combined effect also changes the vertical distribution of the atmosphere, especially at a low level, leading to a 2.6 K decrease in potential temperature (PT) and a 7.6% increase in relative humidity (RH) below 300 m. Due to the contributions of PM and RH, the low VIS prediction is significantly improved, with the root mean square error (RMSE) reduced by 30%. The study results show the combined effect of ARI and DA on aerosols and meteorology and suggest the importance of considering ARI and DA simultaneously in the atmospheric chemical model.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-05-09 , DOI:
10.1016/j.apr.2023.101787
Seasonal variation in mercury (Hg) spatial distribution in dust was investigated in an arid area with documented resuspension and erosion events. We estimated Hg concentration in settled dust collected at elementary schools associated with dry deposition, and we assessed potential sources and linked health risks. Dust samples (n = 32) were collected from schools close to high traffic roads, industrial corridors, railways, and residential areas during the pre- and post-monsoon period. We determined the total Hg concentration in settled dust by inductively Coupled Plasma Mass Spectrometry (ICP-MS), and used various geochemical indices to analyze the Hg-source apportionment. The average contents of Hg were 0.52 mg kg−1 in the pre-monsoon and 0.28 mg kg−1 in the post-monsoon period. School dust samples showed moderately to extremely contamination of Hg, with the highest content (1.53 mg kg−1) occurring during pre-monsoon. The spatial distribution identified high contamination of Hg in the northern area of the city, which is characterized by brickyard activities. The presence of a bull's eye pattern of Hg during the dry season (pre-monsoon) was evidenced only by the seasonal sampling and related to the emissions from kiln brick production. On the other hand, the HYSPLIT simulation model shows a similar distribution pattern between seasons with particle trajectories going to the north towards the US-Mexico border. Results observed in this study indicate low adverse health effect (HI < 1) but suggest health concerns to children and adults. Finally, this research highlights the potential accumulation of Hgdust during the dry season at an arid climate.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-07-10 , DOI:
10.1016/j.apr.2023.101843
China has experienced increasingly serious ozone (O3) pollution in recent years, posing a great threat to agricultural ecosystem and economy. In this study, the decadal records of surface ozone concentrations across China (2014–2022), combined with the spatial synoptic classification (SSC) and multiple linear regression (MLR) methods are used to determine the surface ozone variability driven by the synoptic weather patterns. The maximum daily average 8-h (MDA8) ozone concentrations increase significantly from 2014 to 2019 at 2.5–5.2 μg m−3 yr−1 and decrease over the years 2019–2021, with a rebound in 2022. Strong connections between surface O3 levels and SSC synoptic weather patterns are identified, with the dry tropical (DT) weather pattern featured by dry and hot air masses as the main contributor to 35.3% of the high ozone occurrences and partly explaining the observed ozone trends in recent decade (e.g., +9.7% ozone increase per tripling of the DT frequency). Quantitative MLR analysis further confirms that meteorological conditions play an important role in the seasonal ozone trends from 2014 to 2022 (up to a 28.6% contribution), and daily-maximum air temperature and solar radiation could explain 11.3–51.0% and 11.1–37.4% of the meteorological-driven ozone trends. Using the agricultural statistical data and empirical algorithms, it is estimated that the annual yields of winter wheat, single-cropping rice, double-cropping early rice and late rice are reduced by 9.0–17.0%, 6.0−8.2%, 4.8−9.4% and 3.9−7.0%, respectively, in China during 2014–2022 due to the ozone exposure, along with a total economic loss of 74.9–171.9 billion yuan per year. This study is meaningful to understand the driving factors for the increasingly serious ozone pollution and is beneficial for the synergetic control of air pollution and climate mitigation.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-05-02 , DOI:
10.1016/j.apr.2023.101783
Troposphere is the lowest layer where the oxidation reactions responsible for the atmospheric self-purification of contaminants occur, which are initiated mostly by hydroxyl radicals (HO•). In this context, the objective of the present work was to carry out theoretical and experimental studies on the formation of the carbonate anion radical (CO3−•) in the atmosphere and evaluate the spontaneity of chemical reactions that occur at molecular. Experimental tests to evaluate the formation of CO3−• in the atmosphere were conducted using rainwater samples containing 5, 10, and 15 mg L−1 of sodium carbonate, and the addition of methylene blue dye was used to indicate the formation of the CO3−• by monitoring its degradation. Exposure of the samples to solar radiation led to a greater degradation of the dye in rainwater samples with higher concentrations of bicarbonate. The determination of the alkalinity of the samples revealed that the predominant chemical species in the medium was the bicarbonate anion and that the increase in its concentration promotes the formation of CO3−•. As a result of the simulation of the reactions with the radicals •OH, •OOH, and CO3−• at the level of theory MP2/6–311++G (2df,p), it was obtained that the formation of the radical CO3−• is possible (HO• + CO32− → HO− + CO3−• and HCO3− + HO• → H2O + CO3−•). The simulations were carried out in aqueous phase with implicit solvent, in the gas and showed the same trends. Furthermore, the reactions involving CO3−• with atmospheric molecules are spontaneous (ΔrG298 < 0) for electron-rich groups as H2S compounds, indicating that the radical CO3−• can react with some atmospheric molecules, and thus contribute to the atmospheric oxidation mechanisms.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-04-20 , DOI:
10.1016/j.apr.2023.101777
Local emission sources and long-range transport of air pollutants are the main causes of PM2.5 pollution in developing metropolises. A modeling system was used to determine the main contributors of PM2.5 and future changes in PM2.5 concentrations in Hanoi, one of the fast-growing and most polluted capital cities in the world. Additionally, BenMAP was used to estimate the number of premature deaths caused or avoided due to PM2.5 concentration changes. October and December 2017 as well as April and June 2018 were selected for analysis. The source apportionment approach revealed that the boundary conditions (BCON), were the primary source of PM2.5, accounting for 24–59.7%. Agriculture was a substantial contributor of PM2.5 within Hanoi in June and October, accounting for 27.8 and 18.8%, respectively. Projected emissions for 2030 from our previous work, which were estimated based on the action plans and scenarios proposed by the government, were used as input into the air quality modeling system to analyze changes in the concentrations of the total PM2.5 and its major components owing to emissions changes. It is shown that, the concentrations of PM2.5 can increase by 0.5 and 1.6 μg/m3 in April and December, and decrease by 3.2 and 1.5 μg/m3 in June and October, respectively. Using BenMAP , it is estimated that these changes can cause 45 and 95 premature deaths in April and December, but prevent 198 and 88 premature deaths in June and October respectively, in Hanoi.
Food Biophysics ( IF 3.34 ) Pub Date: 2023-05-02 , DOI:
10.1016/j.apr.2023.101782
Air pollution is the result of a complex interaction between natural and anthropogenic environmental conditions. Recently, what's the mutual correlation between air pollutants, and how the monthly socio-economic indicators influence air pollution at the prefecture-level cities are still lack of discussion. Based on monthly air pollutants concentrations and socio-economic indicators from January 2015 to September 2020, this study systematically explored the spatial-temporal characteristics of China's air pollutants and its socio-economic drivers. Results showed that annual mean concentrations of CO, NO2, SO2, PM10 and PM2.5 fell substantially from 2015 to 2020, decreasing by 37%, 27%, 63%, 39% and 40%, respectively, whereas O3 changed slightly. Summertime O3 and NO2 pollution in North China Plain, and wintertime air pollution in China remained the seriously polluted. PMs concentrations were significantly positively correlated with SO2, CO and NO2 concentrations. The increases in GDP per capita aggravated NO2 and PMs pollution in southeast coastal areas in spring and winter. The air pollution in North China Plain were severer in spring and winter induced by the monthly retail sales of social consumer goods. In the Fenwei Plain, the growing electricity consumption per GDP contributed to O3 and PM10 mitigation in summer and autumn. It is worth noting that the improvement of socio-economic level and energy consumption level showed a trend of exacerbating CO, NO2, and O3 pollution from 2015 to 2020. The comprehensive monthly analysis provides theoretical support for fine-scale monitoring and feasible control strategy formulating for achieving China's sustainable development.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | FOOD SCIENCE & TECHNOLOGY 食品科技3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.10 | 34 | Science Citation Index Expanded | Not |
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